N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-4-[(4-methoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C23H22N2O5/c1-28-18-10-6-16(7-11-18)22(26)24-17-8-4-15(5-9-17)23(27)25-20-14-19(29-2)12-13-21(20)30-3/h4-14H,1-3H3,(H,24,26)(H,25,27)
• InChI Key: FKCVZLYHTURBOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C23H22N2O5
• Molecular Weight: 406.4 g/mol

Description

N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide, also known as DMXB-A, is a novel compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide is not fully understood. However, it is believed to work by activating the α7 nicotinic acetylcholine receptor (α7nAChR), which plays a critical role in various physiological processes, including neurotransmission, inflammation, and cell survival. Activation of the α7nAChR has been shown to have neuroprotective effects and reduce inflammation in the brain.
Biochemical and Physiological Effects:
N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide has been found to have various biochemical and physiological effects in preclinical studies. It has been shown to increase the release of neuroprotective factors, such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF), which promote cell survival and growth. Additionally, N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide has been found to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, it has shown promising results in preclinical studies, making it a potential candidate for further investigation. However, there are some limitations to the use of N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions and the specific cell types or tissues being studied.

Future Directions

There are several future directions for the use of N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide in scientific research. One area of interest is its potential as a neuroprotective agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases, such as multiple sclerosis and rheumatoid arthritis. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide.

Scientific Research Applications

N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide has been studied for its potential therapeutic properties in various scientific research areas, including neuroprotection, anti-inflammatory effects, and pain relief. In preclinical studies, N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide has shown promising results in protecting neurons from damage caused by oxidative stress and reducing inflammation in the brain. Additionally, N-(4-{[(2,5-dimethoxyphenyl)amino]carbonyl}phenyl)-4-methoxybenzamide has been found to alleviate pain in animal models of neuropathic pain.